Cas no 1807159-88-1 (3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1807159-88-1
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4807049
• Update Time: 2023-08-18

3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-5(3-15)6(9(12,13)14)2-7(16-4)8(10)11/h2,8H,1H3
• InChI Key： UIWPHHWDPOEOSS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7